N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

• IUPAC Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C18H18N4O2S/c23-25(24,17-7-5-16(6-8-17)22-11-1-10-20-22)21-13-14-2-9-18(19-12-14)15-3-4-15/h1-2,5-12,15,21H,3-4,13H2
• InChI Key: ALZBQBXFOZONKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=C(C=C2)CNS(=O)(=O)C3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

“N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide” is a complex organic compound that contains several functional groups, including a pyridine ring, a pyrazole ring, a sulfonamide group, and a cyclopropyl group.

Molecular Structure Analysis

The compound contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The sulfonamide group (-SO2NH2) is attached to the benzene ring, and the cyclopropyl group is attached to the pyridine ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing similar functional groups are known to undergo a variety of chemical reactions. For example, pyridine and pyrazole rings can participate in electrophilic substitution reactions, and sulfonamides can undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the polar sulfonamide group could make the compound soluble in polar solvents.

Scientific Research Applications

Protein Kinase Inhibition

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Anti-Tubercular Activity

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Antitubercular Agents

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Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. Given its complex structure and the presence of several functional groups that are common in pharmaceuticals, it could be of interest in drug discovery and development.